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Compound of Interest

Compound Name: Pyrimidin-4-yl-methanol

Cat. No.: B030098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for key reactions involving Pyrimidin-
4-yl-methanol, a valuable synthetic intermediate in medicinal chemistry and drug discovery.

The protocols outlined below cover the oxidation of the hydroxymethyl group to an aldehyde, a

crucial transformation for further functionalization.

Introduction
Pyrimidin-4-yl-methanol is a versatile building block used in the synthesis of a variety of

heterocyclic compounds.[1] Its pyrimidine core is a common motif in biologically active

molecules, and the hydroxymethyl group at the 4-position offers a convenient handle for

synthetic modifications. One of the most fundamental and useful reactions of Pyrimidin-4-yl-
methanol is its oxidation to pyrimidine-4-carbaldehyde. This aldehyde is a key intermediate for

constructing more complex molecules through reactions such as condensations, reductive

aminations, and Wittig reactions, making it a valuable precursor in the development of novel

therapeutics. The chemoselective oxidation of 4-hydroxymethyl-substituted pyrimidines to their

corresponding aldehydes has been shown to proceed in good yields.
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Property Value

CAS Number 33581-98-5

Molecular Formula C₅H₆N₂O

Molecular Weight 110.11 g/mol

Appearance Light yellow to yellow solid

Purity (NMR) ≥97.0%

Table 2: Reagents for Dess-Martin Periodinane Oxidation

Reagent
Molecular
Formula

Molecular
Weight ( g/mol
)

Quantity
(mmol)

Equivalents

Pyrimidin-4-yl-

methanol
C₅H₆N₂O 110.11 1.0 1.0

Dess-Martin

Periodinane

(DMP)

C₁₃H₁₃IO₈ 424.14 1.2 1.2

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 - -

Saturated aq.

NaHCO₃
NaHCO₃ 84.01 - -

Sodium

thiosulfate

(Na₂S₂O₃)

Na₂S₂O₃ 158.11 - -

Experimental Protocols
Key Experiment: Oxidation of Pyrimidin-4-yl-methanol to
Pyrimidine-4-carbaldehyde
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This protocol describes the oxidation of the primary alcohol group of Pyrimidin-4-yl-methanol
to an aldehyde using Dess-Martin Periodinane (DMP). This method is known for its mild

reaction conditions and high selectivity for the oxidation of primary alcohols to aldehydes

without over-oxidation to carboxylic acids.

Materials:

Pyrimidin-4-yl-methanol

Dess-Martin Periodinane (DMP)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Sodium thiosulfate (Na₂S₂O₃)

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add Pyrimidin-4-yl-methanol (1.0 eq).

Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM).

Addition of Oxidant: To the stirred solution, add Dess-Martin Periodinane (1.2 eq) portion-

wise at room temperature.
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Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

Workup: Stir the mixture vigorously until the solid dissolves. Separate the organic layer, and

extract the aqueous layer with DCM.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude pyrimidine-4-carbaldehyde by flash column chromatography on

silica gel.

Visualizations
Experimental Workflow for the Oxidation of Pyrimidin-4-
yl-methanol
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Caption: Workflow for the Dess-Martin oxidation of Pyrimidin-4-yl-methanol.
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Logical Relationship of Reagents and Steps
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Caption: Key components and stages of the oxidation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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